Methyl 5-bromo-6-chloro-3-fluoropyridine-2-carboxylate

• IUPAC Name: methyl 5-bromo-6-chloro-3-fluoropyridine-2-carboxylate
• InChI: InChI=1S/C7H4BrClFNO2/c1-13-7(12)5-4(10)2-3(8)6(9)11-5/h2H,1H3
• InChI Key: BDIVNIGADHTYCY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=C(C=C1F)Br)Cl
• Molecular Formula: C7H4BrClFNO2
• Molecular Weight: 268.47 g/mol
• CAS RN: 1211528-83-4

Description

“Methyl 5-bromo-6-chloro-3-fluoropyridine-2-carboxylate” is a fluorinated picolinate building block used as a synthesis intermediate for APIs, metal-chelating ligands, and catalysts. It has a CAS number of 1211528-83-4.

Molecular Structure Analysis

The linear formula of “Methyl 5-bromo-6-chloro-3-fluoropyridine-2-carboxylate” is C7H4BrClFNO2. The InChI code is 1S/C7H4BrClFNO2/c1-13-7(12)5-4(10)2-3(8)6(9)11-5/h2H,1H3.

Physical And Chemical Properties Analysis

“Methyl 5-bromo-6-chloro-3-fluoropyridine-2-carboxylate” is a solid substance. It has a molecular weight of 268.47. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Methyl 5-bromo-6-chloro-3-fluoropyridine-2-carboxylate serves as a valuable building block in medicinal chemistry. Researchers use it to synthesize novel drug candidates due to its fluorinated pyridine core. .

Nucleophilic Aromatic Substitution (SNAr) Reactions

The fluorine atom in this compound makes it an excellent substrate for nucleophilic aromatic substitution reactions. Researchers can replace the fluorine with other functional groups, such as amines or alkoxides, to modify the molecule. .

Agrochemicals and Pesticides

Fluorinated pyridines, including methyl 5-bromo-6-chloro-3-fluoropyridine-2-carboxylate, find applications in the development of herbicides and insecticides. .

Material Science and Organic Electronics

Researchers explore fluorinated pyridines for their potential in organic electronic devices. The unique electronic properties of these molecules make them suitable for applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (solar cells), and field-effect transistors (FETs). .

Coordination Chemistry and Ligand Design

The carboxylate group in this compound allows it to act as a ligand in coordination complexes. Researchers can coordinate the pyridine ring to metal ions, creating novel metal-organic frameworks (MOFs) or catalytic systems. .

Fluorine-Containing Building Blocks

Fluorinated compounds play a crucial role in the synthesis of diverse organic molecules. Methyl 5-bromo-6-chloro-3-fluoropyridine-2-carboxylate contributes to the pool of fluorine-containing building blocks available to synthetic chemists. .

Safety and Hazards

“Methyl 5-bromo-6-chloro-3-fluoropyridine-2-carboxylate” is associated with several hazards. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of active pharmaceutical ingredients (apis) and in the creation of ligands for receptors such as the retinoid x receptor (rxr) .

Mode of Action

It’s known that similar compounds can participate in nucleophilic aromatic substitution reactions on the fluoride group .

Biochemical Pathways

Compounds of this nature are often involved in suzuki–miyaura coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Pharmacokinetics

The compound is a solid at room temperature and is typically stored in an inert atmosphere at 2-8°c .

Result of Action

Similar compounds have been used in the synthesis of active pharmaceutical ingredients (apis) and in the creation of ligands for receptors such as the retinoid x receptor (rxr), which have many clinical applications .

Action Environment

The compound is typically stored in an inert atmosphere at 2-8°c, suggesting that it may be sensitive to environmental conditions .